Cas no 850910-92-8 (N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide
• CAS No: 850910-92-8
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 6391021
• PubChem ID: 2152735
• Update Time: 2025-07-10

N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide
• F0566-0399
• N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dimethylsulfamoyl)benzamide
• SR-01000092357
• 850910-92-8
• N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide
• SR-01000092357-1
• (E)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide
• AKOS024584483
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-(3,4-dimethyl-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C18H19N3O3S2/c1-12-6-5-7-15-16(12)21(4)18(25-15)19-17(22)13-8-10-14(11-9-13)26(23,24)20(2)3/h5-11H,1-4H3
• InChI Key： KUHZUPGDIDZUOZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(C)C=CC=C2S1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 389.08678382g/mol
• Monoisotopic Mass: 389.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 567.6±60.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Additional information on N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide

Research Briefing on N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide (CAS: 850910-92-8)

N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide (CAS: 850910-92-8) is a novel small-molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold and dimethylsulfamoyl moiety, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a candidate for further drug development.

The compound's structural features, including the presence of a benzothiazole core and a dimethylsulfamoyl group, contribute to its biological activity. The benzothiazole moiety is known for its diverse pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory effects. The dimethylsulfamoyl group, on the other hand, enhances the compound's solubility and bioavailability, making it a suitable candidate for oral administration. Recent research has focused on elucidating the molecular targets of this compound, with preliminary data suggesting its interaction with key signaling pathways involved in cell proliferation and inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the antitumor activity of N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide in vitro and in vivo. The compound demonstrated significant inhibitory effects on the growth of several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway and inhibits the activation of NF-κB, a transcription factor implicated in tumor progression and resistance to therapy. These findings highlight the compound's potential as a multitargeted anticancer agent.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of this compound. Using a murine model of acute inflammation, researchers observed a marked reduction in pro-inflammatory cytokines such as TNF-α and IL-6 following treatment with the compound. Further investigations indicated that the compound suppresses the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), enzymes that play critical roles in the inflammatory response. These results suggest that N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide could serve as a lead compound for the development of new anti-inflammatory drugs.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that the compound exhibits favorable oral bioavailability and a moderate half-life, making it suitable for further development. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future studies. Researchers are currently working on optimizing the compound's structure to improve its pharmacokinetic profile and reduce off-target effects.

In conclusion, N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide (CAS: 850910-92-8) represents a promising candidate for drug development in oncology and inflammatory diseases. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in clinical trials. The compound's potential as a multitargeted therapeutic agent underscores the importance of continued investigation in this area.